6-fluoro-N-{2-[1-(4-fluorophenyl)-1H-pyrazol-3-yl]ethyl}pyridine-3-carboxamide

• IUPAC Name: 6-fluoro-N-[2-[1-(4-fluorophenyl)pyrazol-3-yl]ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H14F2N4O/c18-13-2-4-15(5-3-13)23-10-8-14(22-23)7-9-20-17(24)12-1-6-16(19)21-11-12/h1-6,8,10-11H,7,9H2,(H,20,24)
• InChI Key: UFFWYNIYLJEFKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=CC(=N2)CCNC(=O)C3=CN=C(C=C3)F)F
• Molecular Formula: C17H14F2N4O
• Molecular Weight: 328.32 g/mol

Description

The description of a compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include information about the class of compounds it belongs to and its relevance or use in certain fields.

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions used in the synthesis.

Molecular Structure Analysis

This involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reactivity of the compound and the products formed.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, stability, and reactivity.

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to how it exerts its effects at the molecular level.

Safety and Hazards

This involves looking at the toxicity of the compound and any risks associated with handling it.

Future Directions

This involves discussing potential future research directions. It could include potential applications of the compound, or areas where further study is needed.